6-((4-bromobenzyl)thio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 6-[(4-bromophenyl)methylsulfanyl]-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C12H9BrN4OS/c13-8-3-1-7(2-4-8)6-19-12-15-10-9(5-14-17-10)11(18)16-12/h1-5H,6H2,(H2,14,15,16,17,18)
• InChI Key: QWQPBDYVMBVONH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NC3=C(C=NN3)C(=O)N2)Br
• Molecular Formula: C12H9BrN4OS
• Molecular Weight: 337.20 g/mol
• CAS No.: 877630-71-2

Description

6-((4-bromobenzyl)thio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C12H9BrN4OS and its molecular weight is 337.2. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The synthesis of pyrazolo[3,4-d]pyrimidin-4(5H)-ones and their derivatives has been explored extensively for their potential biological activities. These compounds are synthesized through various chemical reactions, leading to the creation of molecules with significant antiviral, antitumor, and antimicrobial properties.

• Antiviral and Antitumor Activities : The synthesis and evaluation of pyrazolo[3,4-d]pyrimidin-4(5H)-ones have shown that certain derivatives exhibit significant activity against measles in vitro and moderate antitumor activity against L1210 and P388 leukemia. These findings suggest the potential of these compounds in developing new therapeutic agents for viral infections and cancer treatment (Petrie et al., 1985).

• Antimicrobial Activities : Novel benzothiazole pyrimidine derivatives have been synthesized and tested for their antibacterial and antifungal activities. Compounds with specific substitutions showed excellent in vitro activity against a range of bacteria and fungi, surpassing standard drugs in some cases. This highlights the potential of pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives as antimicrobial agents (Maddila et al., 2016).

• Anti-HIV-1 Activity : The study on the synthesis and Anti-HIV-1 activity of pyrimidin-4(3H)-ones derivatives indicates their potential in suppressing the reproduction of the human immunodeficiency virus type 1 in vitro. This research underscores the importance of developing new compounds for the treatment of HIV/AIDS (Novikov et al., 2004).

Mechanism of Action

Target of Action

Related compounds such as thieno[2,3-d]pyrimidin-4(3h)-ones have been reported to exhibit significant antimycobacterial activity against mycobacterium tuberculosis .

Mode of Action

It’s worth noting that related compounds have been shown to inhibit mycobacterium tuberculosis, suggesting a potential antimicrobial mode of action .

Biochemical Pathways

Related compounds such as pyrido[4,3-d]pyrimidines have been used as starting materials for the multi-step synthesis of tetrahydropteroic acid derivatives , suggesting that they may interact with pathways involving these derivatives.

Result of Action

Related compounds have been reported to exhibit antimycobacterial activity , suggesting that this compound may also have similar effects.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. It’s worth noting that related compounds have been synthesized under microwave irradiation, suggesting that temperature and energy input could be important factors .